Cas no 1365272-86-1 (N-1-(4-bromophenyl)cyclopropylmethanesulfonamide)

• Product Name: N-1-(4-bromophenyl)cyclopropylmethanesulfonamide
• CAS No: 1365272-86-1
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• MDL: MFCD21609650
• CID: 2771828
• PubChem ID: 70699814
• Update Time: 2025-06-13

N-1-(4-bromophenyl)cyclopropylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-bromophenyl)cyclopropyl]methanesulfonamide
• Methanesulfonamide, N-[1-(4-bromophenyl)cyclopropyl]-
• AKOS025294417
• BS-20767
• Z606142014
• SCHEMBL21665986
• 1365272-86-1
• DTXSID50742928
• MFCD21609650
• N-1-(4-bromophenyl)cyclopropylmethanesulfonamide

• MDL： MFCD21609650
• Inchi： 1S/C10H12BrNO2S/c1-15(13,14)12-10(6-7-10)8-2-4-9(11)5-3-8/h2-5,12H,6-7H2,1H3
• InChI Key： VVZIDWYAQQBIAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)NS(C)(=O)=O

Computed Properties

• Exact Mass: 288.97700
• Monoisotopic Mass: 288.97721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 3.45910

Additional information on N-1-(4-bromophenyl)cyclopropylmethanesulfonamide

Comprehensive Overview of N-1-(4-bromophenyl)cyclopropylmethanesulfonamide (CAS No. 1365272-86-1)

N-1-(4-bromophenyl)cyclopropylmethanesulfonamide (CAS No. 1365272-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a cyclopropylmethanesulfonamide moiety linked to a 4-bromophenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel therapeutic agents.

The compound's unique structure, characterized by the bromophenyl and sulfonamide functional groups, contributes to its stability and reactivity. These attributes make it a valuable building block in medicinal chemistry, especially in the development of kinase inhibitors and anti-inflammatory agents. Recent studies highlight its relevance in addressing drug-resistant infections and chronic diseases, topics that dominate current scientific discourse. Its CAS No. 1365272-86-1 is frequently searched in academic databases, reflecting its importance in high-impact research.

From a synthetic perspective, N-1-(4-bromophenyl)cyclopropylmethanesulfonamide is synthesized through multi-step organic reactions, including cyclopropanation and sulfonylation. The 4-bromophenyl group enhances its electrophilic properties, facilitating cross-coupling reactions like Suzuki-Miyaura, a popular method in modern organic synthesis. This adaptability aligns with the industry's shift toward green chemistry and sustainable synthesis, addressing environmental concerns raised by researchers and regulatory bodies.

In agrochemical applications, this compound's sulfonamide backbone is instrumental in designing herbicides and fungicides. Its mechanism of action often involves disrupting metabolic pathways in pests, a strategy gaining traction due to the rise of pesticide resistance. As the agricultural sector seeks eco-friendly alternatives, CAS No. 1365272-86-1 is being investigated for its low environmental persistence and high target specificity.

Analytical characterization of N-1-(4-bromophenyl)cyclopropylmethanesulfonamide typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for regulatory compliance and industrial scalability. The compound's physicochemical properties, such as solubility and melting point, are well-documented, aiding formulation scientists in optimizing delivery systems for enhanced bioavailability.

Market trends indicate a rising demand for high-purity intermediates like CAS No. 1365272-86-1, driven by advancements in personalized medicine and precision agriculture. Suppliers emphasize GMP-compliant production to meet pharmaceutical standards, while academic labs prioritize cost-effective synthesis protocols. This dual focus underscores the compound's cross-disciplinary relevance.

In conclusion, N-1-(4-bromophenyl)cyclopropylmethanesulfonamide represents a critical tool in contemporary chemical research. Its applications span drug development, agrochemical innovation, and material science, reflecting the compound's adaptability to cutting-edge technologies. As scientific inquiries into targeted therapies and sustainable agriculture intensify, this sulfonamide derivative is poised to remain a focal point in industrial and academic settings.